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Abstract

RU 41656, also known as Voxergolide, is a synthetic ergoline derivative identified as a
dopamine D2 receptor agonist. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and known pharmacological characteristics.
The document summarizes available data from preclinical and clinical investigations, including
a key study on its effects on scopolamine-induced cognitive deficits. Detailed methodologies for
cited experiments are provided where available. This guide also visualizes the canonical
signaling pathway associated with its mechanism of action.

Chemical Structure and Physicochemical Properties

RU 41656 is a complex heterocyclic molecule with a tetracyclic ergoline core structure. Its
systematic IUPAC name is (2R,4R,7R)-6-methyl-4-(methylsulfanylmethyl)-3-oxa-6,11-
diazatetracyclo[7.6.1.02,7.012°lhexadeca-1(16),9,12,14-tetraene.
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Table 1: Physicochemical Properties of RU 41656

Property Value Source
CAS Number 134377-22-3 [11[2]
Molecular Formula C16H20N20S [1][2]
Molecular Weight 288.41 g/mol [1]

(2R,4R,7R)-6-methyl-4-
(methylsulfanylmethyl)-3-oxa-
6,11-

IUPAC Name ) [1]
diazatetracyclo[7.6.1.02,7.012,16]
hexadeca-1(16),9,12,14-
tetraene

SMILES CN1C--INVALID-LINK--CSC [1]

Boiling Point 483.8°C at 760 mmHg [1]

Density 1.219 g/cm3 [1]

Flash Point 246.4°C [1]

LogP 2.76520 [1]

Pharmacological Profile

RU 41656 is characterized as a dopamine D2 receptor agonist. The primary mechanism of

action for D2 agonists involves mimicking the endogenous neurotransmitter dopamine at the

D2 receptor, leading to the modulation of downstream signaling pathways.

Mechanism of Action: Dopamine D2 Receptor Agonism

As a D2 agonist, RU 41656 binds to and activates dopamine D2 receptors, which are G

protein-coupled receptors (GPCRSs). Activation of the D2 receptor typically leads to the

inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (CAMP).

This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling

cascades.
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Pharmacodynamic Effects

The available literature on the pharmacodynamic effects of RU 41656 is limited. One study
reported that it partially alleviated triazolam-induced memory impairment but did not counteract
the sedative effects of triazolam.[2] However, the most cited study investigated its potential to
reverse cognitive deficits.

A key clinical trial found that RU 41656 did not reverse the scopolamine-induced cognitive
deficits in healthy volunteers.[3] This suggests that its dopaminergic action does not
significantly counteract the cholinergic blockade induced by scopolamine in the context of the
tested cognitive domains.

Quantitative Pharmacological Data: Publicly available quantitative data on the binding affinity
(e.g., Ki or ICso values) of RU 41656 for the dopamine D2 receptor and its selectivity for other
dopamine receptor subtypes are not readily available in the reviewed literature.

Experimental Protocols
Clinical Trial: Antagonism of Scopolamine-Induced
Cognitive Deficits

A notable study by Patat et al. (1991) investigated the effects of RU 41656 on cognitive
functions impaired by scopolamine in human volunteers.[3]

Objective: To assess the potential of a single oral dose of RU 41656 (10 mg) to antagonize the
memory and attention disturbances induced by scopolamine (0.6 mg s.c.).

Study Design: A 3-period, placebo-controlled, double-blind, crossover study.
Participants: 12 healthy, young male volunteers.
Methodology:

o Treatments: Each volunteer received one of the following three treatments in a randomized
order:

o Placebo + Placebo
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o Placebo + Scopolamine (0.6 mg, subcutaneous injection)

o RU 41656 (10 mg, oral) + Scopolamine (0.6 mg, subcutaneous injection)

o Assessments: A battery of objective and subjective tests were administered before treatment
and at 2, 4, and 7 hours post-administration of RU 41656/placebo.

o Objective Tests:

Buschke Selective Reminding Test (for memory assessment)

Critical Flicker Fusion (CFF)

Simple Reaction Time

Tapping Test

Arithmetical Calculation

o Subjective Measurements:
» Visual Analogue Scales (VAS)
» Side Effects Questionnaire

Results: Scopolamine administration resulted in anterograde amnesia and sedative effects. RU
41656, at the tested dose, did not counteract these scopolamine-induced cognitive and
sedative effects.[3]

Signaling Pathways and Visualizations
Canonical Dopamine D2 Receptor Sighaling Pathway

As a dopamine D2 receptor agonist, RU 41656 is expected to initiate the canonical D2
signaling cascade. The following diagram illustrates this pathway.
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Caption: Canonical signaling pathway of a Dopamine D2 receptor agonist like RU 41656.

Experimental Workflow: Scopolamine Challenge Study

The workflow for the clinical trial investigating the effects of RU 41656 on scopolamine-induced
deficits can be visualized as follows.
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Caption: Experimental workflow of the scopolamine challenge clinical trial.
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Conclusion

RU 41656 (Voxergolide) is a dopamine D2 receptor agonist with a well-defined chemical
structure. While its primary mechanism of action is established, the publicly available
pharmacological data, particularly regarding its binding affinity, selectivity, and a broader range
of in vivo and in vitro effects, is limited. The most prominent clinical investigation demonstrated
a lack of efficacy in reversing scopolamine-induced cognitive deficits in healthy volunteers.
Further research would be necessary to fully elucidate the therapeutic potential and complete
pharmacological profile of this compound. This guide serves as a summary of the currently
accessible technical information for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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